Cas no 2137583-28-7 ([4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine)

• Product Name: [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine
• CAS No: 2137583-28-7
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• CID: 6429049
• PubChem ID: 165849647
• Update Time: 2025-05-20

[4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2137583-28-7
• EN300-634111
• [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine

• Inchi： 1S/C9H10FN3O/c1-13-5-6(7(4-11)12-13)8-2-3-9(10)14-8/h2-3,5H,4,11H2,1H3
• InChI Key： LPZVZMFSZKNJTE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=CN(C)N=C2CN)O1

Computed Properties

• Exact Mass: 195.08079011g/mol
• Monoisotopic Mass: 195.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų

Additional information on [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine

Comprehensive Overview of [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine (CAS No. 2137583-28-7)

The compound [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine (CAS No. 2137583-28-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorofuran and pyrazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

One of the key reasons for the growing interest in [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine is its relevance to current trends in medicinal chemistry. For instance, the incorporation of fluorine into organic compounds is a hot topic due to its ability to enhance metabolic stability and bioavailability. This aligns with the increasing demand for fluorinated compounds in the development of new therapeutics. Additionally, the pyrazole ring is a common pharmacophore found in many FDA-approved drugs, further elevating the compound's appeal.

From a synthetic chemistry perspective, [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine offers versatility. Its methanamine group can serve as a handle for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in drug design. Moreover, the compound's stability under various conditions makes it suitable for scalable synthesis, a factor highly valued in industrial applications.

The applications of [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine extend beyond pharmaceuticals. In agrochemicals, its structural motifs are being investigated for their potential to act as pesticide intermediates or herbicide precursors. The fluorofuran component, in particular, is known to impart desirable properties such as increased lipophilicity and resistance to degradation, which are critical for effective agrochemical formulations.

Market dynamics for [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine reflect its niche yet growing demand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. The rise of custom synthesis services has also made it more accessible, allowing for smaller-scale procurement tailored to specific project requirements. This trend is particularly beneficial for startups and smaller research groups.

In terms of safety and handling, [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine requires standard laboratory precautions. While it is not classified as a high-risk material, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines, ensuring compliance with occupational health and safety standards.

The future prospects for [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine are promising. As the pharmaceutical and agrochemical industries continue to explore novel compounds with enhanced efficacy and sustainability, this molecule is poised to play a significant role. Its compatibility with modern synthetic techniques, such as flow chemistry and catalysis, further enhances its potential for large-scale applications. Keeping an eye on emerging research and patent filings will be key to understanding its evolving significance.

For those seeking to purchase or synthesize [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine, it is essential to partner with reputable suppliers. Quality assurance, including purity verification and proper documentation, is critical to ensure reliable results in downstream applications. Additionally, staying updated on regulatory changes and industry standards will help maintain compliance and optimize usage.

In summary, [4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazol-3-yl]methanamine (CAS No. 2137583-28-7) represents a valuable compound with diverse applications in drug discovery and agrochemical development. Its unique structural attributes, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a molecule of interest for researchers and industry professionals alike. As scientific advancements continue, its role in innovation is expected to expand, making it a compound worth watching in the coming years.